![molecular formula C10H14ClNO2 B3103175 (2S,3R)-2-Amino-3-phenyl-butyric acid hydrochloride CAS No. 143251-58-5](/img/structure/B3103175.png)
(2S,3R)-2-Amino-3-phenyl-butyric acid hydrochloride
Overview
Description
(2S,3R)-2-Amino-3-phenyl-butyric acid hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO2 and its molecular weight is 215.67. The purity is usually 95%.
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Scientific Research Applications
Phenolic Acids and Derivatives
Phenolic acids like Chlorogenic Acid (CGA) and Cinnamic acid derivatives have been extensively studied for their various biological and pharmacological effects, including antioxidant, anti-inflammatory, hepatoprotective, and neuroprotective activities. These studies highlight the therapeutic potential of phenolic compounds in treating disorders such as cardiovascular disease, diabetes, and obesity (Naveed et al., 2018) (De et al., 2011).
Spin Label Amino Acids in Peptides
The spin label amino acid TOAC (2,2,6,6-tetramethyl-N-oxyl-4-amino-4-carboxylic acid) has been used in studies of peptides to analyze backbone dynamics and peptide secondary structure. The incorporation of TOAC in peptides allows for the investigation of their interactions with membranes and other biomolecules, providing insights into peptide-protein and peptide-nucleic acid interactions (Schreier et al., 2012).
Biotechnological Applications
Biotechnological routes involving the production and transformation of lactic acid from biomass have been explored for generating valuable chemicals such as pyruvic acid, acrylic acid, and lactate ester. These studies highlight the potential of biotechnological processes in utilizing organic acids for the development of green chemistry applications (Gao et al., 2011).
Hydroxycitric Acid Production
Research on the microbial production of hydroxycitric acid (HCA), a compound related to (2S,3R)-2-Amino-3-phenyl-butyric acid hydrochloride in terms of being a biologically active compound derived from plants, has shown potential alternative sources of natural HCA through bacterial strains. This opens up possibilities for the microbial synthesis of related compounds (Yamada et al., 2007).
Properties
IUPAC Name |
(2S,3R)-2-amino-3-phenylbutanoic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c1-7(9(11)10(12)13)8-5-3-2-4-6-8;/h2-7,9H,11H2,1H3,(H,12,13);1H/t7-,9+;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGKWQBMDOXGYAA-JXLXBRSFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)C(C(=O)O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1)[C@@H](C(=O)O)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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